Cas no 2228972-45-8 (2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid
• CAS No: 2228972-45-8
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 6173106
• PubChem ID: 165629700
• Update Time: 2025-05-21

2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid
• 2-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropane-1-carboxylic acid
• EN300-1966453
• 2228972-45-8

• Inchi： 1S/C11H9F3O3/c12-9-3-5(17-11(13)14)1-2-6(9)7-4-8(7)10(15)16/h1-3,7-8,11H,4H2,(H,15,16)
• InChI Key： VGZOPDHKVHPJNQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CC1C(=O)O)OC(F)F

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid

2-4-(Difluoromethoxy)-2-Fluorophenylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228972-45-8, known as 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to a fluorophenyl group and a carboxylic acid functional group. The presence of the difluoromethoxy substituent adds complexity to its molecular architecture, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The difluoromethoxy group, in particular, has been shown to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. This makes 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid a promising candidate for exploring novel therapeutic agents. Researchers have also focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and computational modeling to optimize its properties.

The cyclopropane ring in this compound is a key structural feature that contributes to its unique reactivity and stability. Cyclopropane-containing compounds are known for their strained ring systems, which can lead to interesting chemical behaviors. In the case of 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid, the cyclopropane ring is fused to a fluorophenyl group, creating a rigid and aromatic system. This arrangement not only enhances the molecule's stability but also provides opportunities for further functionalization, making it versatile for various applications.

The carboxylic acid group present in this compound plays a crucial role in its chemical reactivity. Carboxylic acids are widely used in organic synthesis as they can undergo various reactions, such as esterification and amidation, to form derivatives with diverse functionalities. In the context of 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid, this group serves as a reactive site for further modifications, enabling the creation of bioactive molecules with tailored properties.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict the molecule's behavior under different conditions, aiding in the design of more efficient synthetic pathways. Additionally, experimental studies have confirmed the theoretical predictions, demonstrating the reliability of these computational methods.

In terms of applications, 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid has shown potential in the field of materials science. Its unique combination of fluorinated groups and aromaticity makes it an attractive candidate for developing advanced materials with tailored electronic properties. For instance, researchers have explored its use in organic electronics, where fluorinated compounds are often employed due to their ability to modulate charge transport properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the introduction of the difluoromethoxy substituent via nucleophilic aromatic substitution. These steps highlight the challenges associated with constructing complex molecular architectures but also underscore the ingenuity required in modern organic synthesis.

Furthermore, recent studies have focused on the biological activity of 2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid. Researchers have investigated its potential as an antimicrobial agent, demonstrating moderate activity against various bacterial strains. These findings suggest that further optimization could lead to novel antibiotics with improved efficacy and reduced resistance profiles.

In conclusion, CAS No. 2228972-45-8, or 2-4-(difluoromethoxy)-